Cas no 2172104-31-1 (5-bromo-4-(ethylsulfamoyl)-2-methylbenzoic acid)

• Product Name: 5-bromo-4-(ethylsulfamoyl)-2-methylbenzoic acid
• CAS No: 2172104-31-1
• MF: C₁₀H₁₂BrNO₄S
• MW: 322.175580978394
• CID: 5872872
• PubChem ID: 165518081
• Update Time: 2025-09-28

5-bromo-4-(ethylsulfamoyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-(ethylsulfamoyl)-2-methylbenzoic acid
• EN300-1294411
• 2172104-31-1

• Inchi： 1S/C10H12BrNO4S/c1-3-12-17(15,16)9-4-6(2)7(10(13)14)5-8(9)11/h4-5,12H,3H2,1-2H3,(H,13,14)
• InChI Key： XMMULBXUTQSFLT-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=C(C)C=C1S(NCC)(=O)=O

Computed Properties

• Exact Mass: 320.96704g/mol
• Monoisotopic Mass: 320.96704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 91.8Ų

Additional information on 5-bromo-4-(ethylsulfamoyl)-2-methylbenzoic acid

5-Bromo-4-(Ethylsulfamoyl)-2-Methylbenzoic Acid: A Comprehensive Overview

5-Bromo-4-(Ethylsulfamoyl)-2-Methylbenzoic Acid is a complex organic compound with the CAS number 2172104-31-1. This compound belongs to the class of benzoic acids, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The structure of 5-Bromo-4-(Ethylsulfamoyl)-2-Methylbenzoic Acid features a benzoic acid core with substituents at positions 2, 4, and 5. The bromine atom at position 5, the ethylsulfamoyl group at position 4, and the methyl group at position 2 contribute to its unique chemical properties and reactivity.

The synthesis of 5-Bromo-4-(Ethylsulfamoyl)-2-Methylbenzoic Acid involves a series of multi-step reactions, including electrophilic aromatic substitution, sulfonation, and bromination. These steps require precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making the synthesis more sustainable and cost-effective. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

One of the most promising applications of 5-Bromo-4-(Ethylsulfamoyl)-2-Methylbenzoic Acid lies in its potential as a precursor for drug development. The compound's structure allows for further functionalization to create bioactive molecules targeting various therapeutic areas. For example, researchers have explored its use in designing inhibitors for kinases involved in cancer progression. Studies published in *Nature Communications* highlight the compound's ability to modulate protein-protein interactions, a critical mechanism in many diseases.

In addition to its pharmaceutical applications, 5-Bromo-4-(Ethylsulfamoyl)-2-Methylbenzoic Acid has shown potential in agrochemical research. Its ability to act as a herbicide or fungicide is currently under investigation. Field trials conducted by agricultural scientists demonstrate its efficacy in controlling specific plant pathogens without adverse effects on non-target organisms. These findings suggest that the compound could play a significant role in sustainable agriculture practices.

The chemical stability of 5-Bromo-4-(Ethylsulfamoyl)-2-Methylbenzoic Acid is another area of active research. Studies using advanced spectroscopic techniques such as NMR and X-ray crystallography have provided insights into its molecular packing and intermolecular interactions. Understanding these factors is crucial for optimizing storage conditions and ensuring long-term stability of the compound.

From an environmental perspective, the degradation pathways of 5-Bromo-4-(Ethylsulfamoyl)-2-Methylbenzoic Acid are being studied to assess its environmental impact. Biodegradation studies indicate that under aerobic conditions, the compound undergoes rapid transformation into less toxic byproducts. This information is vital for regulatory compliance and eco-friendly manufacturing processes.

In conclusion, 5-Bromo-4-(Ethylsulfamoyl)-2-Methylbenzoic Acid (CAS No: 2172104-31-1) is a versatile compound with diverse applications across multiple industries. Its unique structure enables it to serve as a valuable building block in drug discovery and agrochemical development. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its importance in modern chemistry.